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Compound of Interest

Compound Name: 3-(4-Methoxybenzyl)phthalide

Cat. No.: B133826 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological relevance of 3-(4-Methoxybenzyl)phthalide, a compound of interest for

researchers and professionals in drug development.

Core Compound Properties
3-(4-Methoxybenzyl)phthalide, with the CAS number 66374-23-0, is a reagent utilized in the

development of pharmaceuticals for treating neurotic diseases.[1][2] Its fundamental properties

are summarized in the table below.

Property Value Source

Molecular Formula C₁₆H₁₄O₃ [1][2]

Molecular Weight 254.28 g/mol [1][2]

Alternate Names
1(3H)-Isobenzofuranone, 3-[(4-

methoxyphenyl)methyl]-
[1][2]

CAS Number 66374-23-0 [1]

Experimental Protocols
The synthesis of substituted phthalides is a significant area of research in organic chemistry.

While a specific protocol for 3-(4-Methoxybenzyl)phthalide was not detailed in the provided

search results, a general and widely applicable method for the synthesis of 3-arylphthalides
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involves a dehydrative coupling reaction. This approach is noted for its atom and step

economy.

A representative synthetic pathway starts with the bromination of phthalide, followed by

hydrolysis to form 3-hydroxyphthalide. The subsequent acid-catalyzed condensation of 3-

hydroxyphthalide with an appropriate arene, in this case, 4-methoxybenzyl alcohol or a related

derivative, would yield the target compound.

General Experimental Workflow for 3-Arylphthalide Synthesis

Step 1: Bromination

Step 2: Hydrolysis Step 3: Dehydrative Coupling

Phthalide

3-Bromophthalide

  N-Bromosuccinimide (NBS)

3-Hydroxyphthalide

  aq. KOH, reflux

3-(4-Methoxybenzyl)phthalide

  Acid Catalyst

4-Methoxytoluene

Click to download full resolution via product page

A generalized synthetic workflow for 3-arylphthalides.

Biological Activity and Signaling Pathways
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Phthalides as a class of compounds are recognized for their diverse and significant biological

activities, including anti-inflammatory, antioxidant, cytotoxic, and neuroprotective effects.[3][4]

Many naturally occurring phthalides are bioactive constituents of plants used in traditional

medicine.[5]

While specific signaling pathways for 3-(4-Methoxybenzyl)phthalide are not extensively

detailed, research on structurally related compounds provides insights into their potential

mechanisms of action. For instance, the structurally similar compound, 3,5-dihydroxy-4-

methoxybenzyl alcohol (DHMBA), has been shown to exhibit anticancer activity in human

glioblastoma cells by modulating multiple signaling pathways.[6] DHMBA treatment was found

to decrease the levels of key proteins in cell growth promotion, such as PI3-kinase, Akt, MAPK,

and mTOR, while increasing the levels of tumor suppressors like p53, p21, and Rb.[6]

Given the structural similarities, it is plausible that 3-(4-Methoxybenzyl)phthalide could also

exert its biological effects through the modulation of similar cell signaling cascades. The

diagram below illustrates a potential, generalized signaling pathway that could be influenced by

phthalide derivatives.
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Hypothesized signaling pathway modulation by a phthalide derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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